4-(Pyrazolo[1,5-a]pyrazin-4-yl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

• IUPAC Name: 4-pyrazolo[1,5-a]pyrazin-4-yl-3,5-dihydro-2H-1,4-benzoxazepine
• InChI: InChI=1S/C15H14N4O/c1-2-4-14-12(3-1)11-18(9-10-20-14)15-13-5-6-17-19(13)8-7-16-15/h1-8H,9-11H2
• InChI Key: JSDVUICNFOJLHA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2CN1C3=NC=CN4C3=CC=N4
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

The compound “4-(Pyrazolo[1,5-a]pyrazin-4-yl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine” is a derivative of pyrazolo[1,5-a]pyrazine. Pyrazolo[1,5-a]pyrazine derivatives are known for their significant impact in medicinal chemistry. They have been used in the treatment of symptoms of autoimmune or inflammatory diseases.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrazin-4-yl derivatives involves reactions with tert-butyl cyanoacetate, leading to the formation of intermediates and eventually to pyrazolo[1,5-a]pyrazin-4-ylacetonitriles. These compounds have been used to obtain derivatives of a new pyrazolo[1,5-a]pyrido[2,1-c]pyrazine system.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrazin-4-yl derivatives are diverse. For instance, a reaction of 4-chloropyrazolo[1,5-a]pyrazines with tert-butyl cyanoacetate leads to the formation of pyrazolo[1,5-a]pyrazin-4-ylacetonitriles.

Scientific Research Applications

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Inhibitors of Mycobacterium ATP Synthase

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HIV-1 Integrase Inhibitory Effect

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Dipeptidyl Peptidase-IV Inhibitory Effect

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Anticancer Activity

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Future Directions

The future directions in the research of pyrazolo[1,5-a]pyrazin-4-yl derivatives could involve the development of new synthetic routes and the exploration of their biological and medicinal properties. There’s also potential for these compounds to be used as Janus Kinase inhibitors.

Mechanism of Action

Target of Action

The primary target of 4-(Pyrazolo[1,5-a]pyrazin-4-yl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . The inhibition of CDK2 can lead to the arrest of cell cycle progression, thereby inhibiting the proliferation of cancer cells .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression pathway. CDK2 is essential for the transition from the G1 phase to the S phase of the cell cycle. By inhibiting CDK2, this compound can halt cell cycle progression, leading to the suppression of tumor growth .

Pharmacokinetics

Similar compounds have been reported to have suitable pharmacokinetic properties

Result of Action

The result of the action of this compound is the significant inhibition of cell proliferation. It has been shown to have superior cytotoxic activities against MCF-7 and HCT-116 cell lines . This leads to a decrease in tumor growth, making it a potential candidate for cancer treatment .